Cas no 2171906-60-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171906-60-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5925921
• PubChem ID: 165552270
• Update Time: 2025-05-21

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid
• EN300-1487651
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]cyclopent-2-ene-1-carboxylic acid
• 2171906-60-6

• Inchi： 1S/C25H26N2O5/c1-15(23(28)27-17-11-10-16(12-17)24(29)30)13-26-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,15-17,22H,12-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BWBYSWXIPBMABS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171906-60-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171906-60-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates and bioactive probes. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentene carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2171906-60-6 serves as a critical building block in the synthesis of peptidomimetics, which are increasingly used to modulate protein-protein interactions. The researchers highlighted its role in improving the pharmacokinetic properties of these mimetics, thereby increasing their therapeutic efficacy.

Another significant advancement involves the application of 2171906-60-6 in the development of covalent inhibitors. A 2024 study in ACS Chemical Biology revealed that this compound can be functionalized to target specific cysteine residues in enzymes, leading to the irreversible inhibition of pathogenic proteins. This approach has been particularly effective in oncology research, where the compound's ability to form stable covalent bonds with target proteins has been leveraged to design potent inhibitors of oncogenic kinases.

In addition to its therapeutic potential, 2171906-60-6 has also been explored as a tool compound in chemical biology. Its fluorescent properties, attributed to the Fmoc group, enable its use in imaging and tracking studies. A recent publication in Nature Chemical Biology (2023) detailed its application in live-cell imaging, where it was used to monitor the intracellular localization and dynamics of peptide-based therapeutics. This has opened new avenues for understanding drug delivery mechanisms and cellular uptake processes.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2171906-60-6. Current methodologies often yield suboptimal quantities, and further optimization is required to ensure reproducibility and cost-effectiveness. Future research directions may include the exploration of alternative synthetic routes and the development of more efficient purification techniques to facilitate its broader application in drug discovery and development.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171906-60-6) represents a valuable compound in the toolkit of medicinal chemists and chemical biologists. Its multifaceted applications, ranging from drug design to biological imaging, underscore its importance in advancing both basic and applied research. Continued investigation into its properties and potential will undoubtedly yield further insights and innovations in the field.